Cas no 1564637-54-2 (4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine)
4-Methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 4-position and a (1,3-thiazol-5-yl)methyl moiety at the 1-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both pyrazole and thiazole rings enhances its potential as a scaffold for bioactive molecule development, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships. The compound’s stability and well-defined reactivity profile facilitate its use in controlled synthetic pathways, supporting applications in medicinal chemistry and material science.
1564637-54-2 structure
Product Name:4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
CAS No:1564637-54-2
MF:C8H10N4S
MW:194.256799221039
CID:5920070
PubChem ID:112640532
Update Time:2025-06-08
4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 4-methyl-1-(5-thiazolylmethyl)-
- 4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine
- 4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine
- EN300-1109350
- 1564637-54-2
- 4-methyl-1-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-3-amine
-
- Inchi： 1S/C8H10N4S/c1-6-3-12(11-8(6)9)4-7-2-10-5-13-7/h2-3,5H,4H2,1H3,(H2,9,11)
- InChI Key： LVVRXJIULRVJES-UHFFFAOYSA-N
- SMILES： N1(CC2SC=NC=2)C=C(C)C(N)=N1
Computed Properties
- Exact Mass: 194.06261751g/mol
- Monoisotopic Mass: 194.06261751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 85Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 420.3±40.0 °C(Predicted)
- pka: 3.60±0.10(Predicted)
4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1109350-0.05g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1109350-0.1g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1109350-0.25g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1109350-0.5g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1109350-1.0g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-1109350-2.5g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1109350-5.0g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-1109350-10.0g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 10g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-1109350-1g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1109350-5g |
4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1H-pyrazol-3-amine |
1564637-54-2 | 95% | 5g |
$2650.0 | 2023-10-27 |
4-methyl-1-(1,3-thiazol-5-yl)methyl-1H-pyrazol-3-amine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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